![molecular formula C13H15N3O B7535171 4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide](/img/structure/B7535171.png)
4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide, also known as DMPB, is a compound that has been studied for its potential use in scientific research. This compound has been found to have several interesting properties that make it a useful tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes and signaling pathways that are involved in cell growth and proliferation. This inhibition leads to a decrease in the growth and proliferation of cancer cells.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and antioxidant effects. Additionally, this compound has been found to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide in lab experiments is its specificity. This compound has been found to selectively inhibit certain enzymes and signaling pathways, which makes it a useful tool for studying specific biological processes. However, one limitation of using this compound is its potential toxicity. This compound has been found to be toxic at high doses, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide. One area of interest is in the development of new anti-cancer therapies. This compound has been found to have promising anti-cancer properties, and further research may lead to the development of new drugs based on this compound. Additionally, this compound may be useful in the treatment of other diseases, such as neurological disorders, and further research may shed light on its potential use in these areas.
Synthesis Methods
The synthesis of 4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide involves the reaction of 3,5-dimethylpyrazole with N-methylbenzamide. The reaction is typically carried out in the presence of a catalyst and under controlled conditions. The resulting compound is then purified and characterized using various analytical techniques.
Scientific Research Applications
4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of cancer research. This compound has been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
properties
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-9-8-10(2)16(15-9)12-6-4-11(5-7-12)13(17)14-3/h4-8H,1-3H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHDAQYMKAWGVRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=C(C=C2)C(=O)NC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.